![molecular formula C11H18N6O3 B4140061 N-[3-(4-morpholinyl)propyl]-5-nitro-4,6-pyrimidinediamine](/img/structure/B4140061.png)
N-[3-(4-morpholinyl)propyl]-5-nitro-4,6-pyrimidinediamine
Overview
Description
N-[3-(4-morpholinyl)propyl]-5-nitro-4,6-pyrimidinediamine is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. This compound belongs to the class of pyrimidine-based kinase inhibitors and has been studied for its mechanism of action, biochemical and physiological effects, and potential future directions.
Mechanism of Action
The mechanism of action of N-[3-(4-morpholinyl)propyl]-5-nitro-4,6-pyrimidinediamine involves the inhibition of kinase activity by binding to the ATP-binding site of the kinase. This results in the disruption of downstream signaling pathways, leading to the inhibition of cellular processes such as proliferation and migration.
Biochemical and Physiological Effects:
Studies have shown that N-[3-(4-morpholinyl)propyl]-5-nitro-4,6-pyrimidinediamine has anti-tumor effects in various cancer cell lines, including lung, breast, and prostate cancer. It has also been shown to inhibit angiogenesis in vitro and in vivo. Additionally, this compound has been studied for its potential use in the treatment of inflammatory diseases such as rheumatoid arthritis.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-[3-(4-morpholinyl)propyl]-5-nitro-4,6-pyrimidinediamine in lab experiments is its specificity towards certain kinases, which allows for targeted inhibition of specific cellular processes. However, one limitation is the potential for off-target effects, which may result in unintended consequences.
Future Directions
There are several potential future directions for research on N-[3-(4-morpholinyl)propyl]-5-nitro-4,6-pyrimidinediamine. One area of interest is the development of more potent and selective kinase inhibitors based on the structure of this compound. Additionally, this compound may have potential applications in the treatment of other diseases such as diabetes and cardiovascular disease. Further research is needed to fully understand the potential of this compound in various scientific research fields.
Scientific Research Applications
N-[3-(4-morpholinyl)propyl]-5-nitro-4,6-pyrimidinediamine has been extensively studied for its potential applications as a kinase inhibitor in various scientific research fields. It has been shown to inhibit the activity of several kinases, including c-Met, Axl, and VEGFR, which are involved in various cellular processes such as cell proliferation, migration, and angiogenesis.
properties
IUPAC Name |
4-N-(3-morpholin-4-ylpropyl)-5-nitropyrimidine-4,6-diamine | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H18N6O3/c12-10-9(17(18)19)11(15-8-14-10)13-2-1-3-16-4-6-20-7-5-16/h8H,1-7H2,(H3,12,13,14,15) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VTTIMGYZNNGONA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1CCCNC2=NC=NC(=C2[N+](=O)[O-])N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H18N6O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
282.30 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N4-(3-morpholinopropyl)-5-nitropyrimidine-4,6-diamine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.